3-(2-hydroxy-3-methylphenyl)-3-phenyl-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]propanamide

• IUPAC Name: 3-(2-hydroxy-3-methylphenyl)-3-phenyl-N-[(4-phenyloxan-4-yl)methyl]propanamide
• InChI: InChI=1S/C28H31NO3/c1-21-9-8-14-24(27(21)31)25(22-10-4-2-5-11-22)19-26(30)29-20-28(15-17-32-18-16-28)23-12-6-3-7-13-23/h2-14,25,31H,15-20H2,1H3,(H,29,30)
• InChI Key: BNXXPZAOQBFDQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(CC(=O)NCC2(CCOCC2)C3=CC=CC=C3)C4=CC=CC=C4)O
• Molecular Formula: C28H31NO3
• Molecular Weight: 429.5 g/mol

Description

Synthesis Analysis

The synthesis of structurally similar compounds involves multi-component reactions that offer a mild and efficient route to such complex molecules. For example, N-substituted-3-aryl-3-(4-hydroxy-6-methyl-2-oxo-2H-pyran-3-yl)propanamides have been synthesized via a four-component reaction in an aqueous medium, showcasing the accessibility of starting materials, good yields, and environmentally friendly conditions (Dou, Wang, Zhong, & Shi, 2013).

Molecular Structure Analysis

The molecular structure of related compounds reveals significant insights into their chemical behavior. The crystal structure of (S)-2-(2-hydroxynaphthalen-6-yl)-N-((pyridin-4-yl)methyl) propanamide, for instance, indicates a supramolecular helical chain formed through hydrogen bonding, which could imply similar structural characteristics for the compound (Wang & He, 2011).

Chemical Reactions and Properties

Chemical reactions involving similar compounds often exploit their unique reactivity for functionalization or the introduction of new pharmacophoric elements. The electrochemically induced multicomponent transformation is a notable method, yielding compounds with potential biomedical applications and demonstrating the diverse reactivity of these molecules (Ryzhkova, Ryzhkov, & Elinson, 2020).